5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide

• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 5-benzamido-2-chloro-N-cyclohexylbenzamide
• InChI: InChI=1S/C20H21ClN2O2/c21-18-12-11-16(23-19(24)14-7-3-1-4-8-14)13-17(18)20(25)22-15-9-5-2-6-10-15/h1,3-4,7-8,11-13,15H,2,5-6,9-10H2,(H,22,25)(H,23,24)
• InChI Key: XFDDFKHOAWFCKV-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3)Cl

Description

5-(Benzoylamino)-2-chloro-N-cyclohexylbenzamide, also known as BAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BAC is a white to off-white crystalline powder that is soluble in organic solvents and has a melting point of 189-191°C.

Scientific Research Applications

5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide has been investigated as a potential drug candidate for the treatment of neuropathic pain, as it has been shown to have analgesic properties in animal models. In neuroscience, 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide has been used as a tool to study the role of TRPV1 channels in pain signaling, as it has been shown to selectively block these channels. In cancer research, 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide has been investigated as a potential inhibitor of the STAT3 signaling pathway, which is involved in the progression of various types of cancer.

Mechanism of Action

The mechanism of action of 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide is not fully understood, but it is believed to involve the inhibition of TRPV1 channels and the STAT3 signaling pathway. TRPV1 channels are involved in pain signaling, and their inhibition by 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide may contribute to its analgesic properties. The STAT3 signaling pathway is involved in the progression of various types of cancer, and the inhibition of this pathway by 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide may contribute to its anticancer properties.
Biochemical and physiological effects:
5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide has been shown to have analgesic properties in animal models of neuropathic pain, as well as anticancer properties in cell culture and animal models of various types of cancer. 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide has also been shown to selectively block TRPV1 channels, which are involved in pain signaling, and to inhibit the STAT3 signaling pathway, which is involved in the progression of various types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide in lab experiments is its selectivity for TRPV1 channels, which allows for the specific study of these channels in pain signaling. Another advantage is its potential as a drug candidate for the treatment of neuropathic pain and various types of cancer. However, one limitation of using 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide in lab experiments is its low solubility in aqueous solutions, which can make it difficult to work with.

Future Directions

There are several future directions for the study of 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide. One direction is the further investigation of its mechanism of action, particularly its interaction with TRPV1 channels and the STAT3 signaling pathway. Another direction is the development of more efficient synthesis methods for 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide, which could increase its yield and purity. Additionally, the potential of 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide as a drug candidate for the treatment of neuropathic pain and various types of cancer should be further explored, including the optimization of its dosage and administration.

Synthesis Methods

The synthesis of 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide involves the reaction of 2-chlorobenzoyl chloride with cyclohexylamine in the presence of a base, followed by the reaction of the resulting product with benzamide. The overall yield of 5-(benzoylamino)-2-chloro-N-cyclohexylbenzamide is around 60-70%, and the purity can be increased by recrystallization.